Cas no 74546-02-4 (4-(3,4-Dichlorophenyl)but-3-en-2-one)

• Product Name: 4-(3,4-Dichlorophenyl)but-3-en-2-one
• CAS No: 74546-02-4
• MF: C₁₀H₈Cl₂O
• MW: 215.075921058655
• CID: 556902
• PubChem ID: 326563
• Update Time: 2025-04-19

4-(3,4-Dichlorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(3,4-dichlorophenyl)-
• 4-(3,4-dichlorophenyl)but-3-en-2-one
• (E)-4-(3,4-dichloro-phenyl)-but-3-en-2-one
• MFCD00052849
• BS-29448
• (E)-4-(3,4-dichlorophenyl)but-3-en-2-one
• starbld0002619
• CS-0205845
• 3-Buten-2-one, 4-(3,4-dichlorophenyl)-, (3E)-
• 55420-70-7
• EN300-190248
• 74546-02-4
• NSC298203
• BP-13188
• (3E)-4-(3,4-dichlorophenyl)-3-buten-2-one
• SCHEMBL1344557
• 4-(3,4-Dichlorophenyl)-3-butene-2-one
• (3E)-4-(3,4-dichlorophenyl)but-3-en-2-one
• SCHEMBL1344558
• ZCA54602
• NSC-298203
• HSKXQSBYMAGOIH-NSCUHMNNSA-N
• 4-(3,4-Dichlorophenyl)but-3-en-2-one

• Inchi： 1S/C10H8Cl2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h2-6H,1H3
• InChI Key： HSKXQSBYMAGOIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C=CC(C)=O)=C1)Cl

Computed Properties

• Exact Mass: 213.9952203g/mol
• Monoisotopic Mass: 213.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 342.7°C at 760 mmHg
• Flash Point: 144.6°C
• Refractive Index: 1.588
• PSA: 17.07000
• LogP: 3.59560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives